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Compound of Interest

Compound Name: (Aminomethyl)trimethylsilane

Cat. No.: B103195

An In-depth Technical Guide to the Safety and Handling of (Aminomethyl)trimethylsilane

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for a comprehensive Safety Data
Sheet (SDS) and should be used in conjunction with official safety documentation and
institutional safety protocols. All users must conduct their own risk assessments before
handling this chemical.

Introduction

(Aminomethyl)trimethylsilane, also known as (Trimethylsilyl)methylamine, is an organosilicon
compound with the chemical formula CaH13NSi. It serves as a versatile building block in
organic synthesis and materials science. Its structure, featuring a primary amine and a
trimethylsilyl group, allows for a range of chemical transformations. However, its reactivity
necessitates a thorough understanding of its properties and hazards to ensure safe handling in
a laboratory setting. This guide provides detailed technical information on its safety, handling,
storage, and emergency procedures.

Hazard Identification and Classification

While specific GHS classification for (Aminomethyl)trimethylsilane is not universally
harmonized across all provider safety data sheets, related organosilane compounds exhibit a
range of hazards. Based on the properties of similar chemicals, it should be handled as a
substance that is potentially flammable and capable of causing skin, eye, and respiratory
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irritation[1][2]. Users must always refer to the most current Safety Data Sheet provided by the
supplier for definitive hazard information.

General potential hazards for similar silane compounds include:

o Flammability: Many organosilanes are flammable liquids and their vapors can form explosive
mixtures with air[2][3][4].

» Skin and Eye Irritation/Corrosion: Direct contact can cause irritation or severe burns[5][6].
o Respiratory Irritation: Inhalation of vapors may irritate the respiratory tract[1][5].
o Moisture Sensitivity: Reacts with water, potentially releasing flammable or toxic gases[4][7].

Physicochemical and Toxicological Data

Quantitative data is essential for a proper risk assessment. The following tables summarize the
known physical and chemical properties of (Aminomethyl)trimethylsilane. Toxicological data
for this specific compound is not extensively published; therefore, it should be handled with the
caution afforded to chemicals with unknown toxicity.

Table 1: Physicochemical Properties of (Aminomethyl)trimethylsilane

Property Value Reference(s)
CAS Number 18166-02-4

Molecular Formula CaH13NSi

Molecular Weight 103.24 g/mol

Appearance Liquid

Boiling Point 92-94 °C

Density 0.771 g/mL at 20 °C

Refractive Index n20/D 1.416

Table 2: Toxicological Profile of (Aminomethyl)trimethylsilane
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Toxicity Metric Value Species Notes
Handle as a
L ) substance with
Acute Oral Toxicity Data not available N/A
unknown acute
toxicity.
Acute Dermal Toxicity Data not available N/A Avoid all skin contact.

) Avoid breathing
Acute Inhalation

o Data not available N/A vapors; use only in
Toxicity ]
well-ventilated areas.
) ) Not listed as a
) . No information ) )
Carcinogenicity N/A carcinogen by major

available .
regulatory agencies.

Safe Handling and Storage Protocols

A systematic approach to handling and storage is crucial to minimize risk.

Engineering Controls

» Ventilation: Always handle (Aminomethyl)trimethylsilane in a certified chemical fume hood
to minimize inhalation exposure[1][8].

o Inert Atmosphere: For reactions sensitive to moisture, handling under an inert atmosphere
(e.g., nitrogen or argon) is recommended to maintain chemical integrity[4][7][9].

e Grounding: Use explosion-proof electrical equipment and ensure containers are properly
grounded during transfers to prevent static discharge, which can ignite flammable vapors[1]

[2][9].

Storage

o Container: Keep the container tightly closed in a dry and well-ventilated place[4][9].

» Conditions: Store in a cool, dry area away from heat, sparks, open flames, and other ignition
sources[1][4][7].
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* Incompatibilities: Store separately from strong oxidizing agents, acids, and moisture[4][7]
[10]. Contact with water or moist air should be avoided[4][7].

Do NOT Mix Strong Oxidizing Agents
(Risk of Fire/Explosion

Do NOT Mix .
(Exothermic Reaction) B Acids

(Aminomethyl)trimethylsilane AVOID Contact

(Reacts)
\\\\\ Generally Compatible Water / Moisture
~~~ _ (Verify specific solvent)

Common Organic Solvents
(e.g., THF, Toluene)

Click to download full resolution via product page

Caption: Chemical incompatibility diagram for (Aminomethyl)trimethylsilane.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is mandatory to prevent exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Standard(s)

Chemical safety goggles or a
OSHA 29 CFR 1910.133 or EN

Eye/Face Protection full-face shield if splashing is
166[4][8]

possible.

Chemical-resistant gloves
) (e.g., nitrile or neoprene
Hand Protection ) EN 374[8]
rubber). Check supplier data

for breakthrough times.

Flame-retardant lab coat and
Body Protection appropriate protective clothing N/A[8]

to prevent skin exposure.

Use only in a chemical fume
hood. If engineering controls

Respiratory Protection are insufficient, use a OSHA 29 CFR 1910.134[9][11]
NIOSH/MSHA or EN 149

approved respirator.

Experimental Workflow and Emergency Procedures
Standard Experimental Workflow

The following diagram outlines a logical workflow for handling (Aminomethyl)trimethylsilane
in a research context.
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1. Preparation
- Review SDS
- Don full PPE
- Prepare fume hood

2. Chemical Transfer
- Ground container

- Transfer required amount
- Tightly reseal original container

3. Reaction Setup

- Add to reaction vessel
(under inert gas if needed)
- Monitor reaction conditions

4. Workup & Quenching
- Carefully quench excess reagent
- Follow established protocol

5. Waste Disposal
- Segregate waste streams
- Dispose in labeled, sealed container

6. Decontamination
- Clean glassware and work area
- Remove PPE correctly

Return to Storage

s e e S S e e e S S S S S ) e e e e ) S e e e e ) 5 e e e e e S e e e e

7. Storage

- Return container to cool, dry,
ventilated storage area

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of (Aminomethyl)trimethylsilane.
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First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing[5][12]. If breathing is difficult or stops, provide artificial respiration or oxygen[10]
[12]. Seek immediate medical attention[1][12].

o Skin Contact: Immediately remove all contaminated clothing[12]. Wash the affected area with
plenty of soap and water for at least 15 minutes[5][12]. Seek medical attention if irritation
occurs or persists[1][5].

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids[1][5][9]. Remove contact lenses if present
and easy to do[5][9]. Seek immediate medical attention[5][12].

e Ingestion: Do NOT induce vomiting[12]. If the person is conscious, rinse their mouth with
water and have them drink water[12]. Never give anything by mouth to an unconscious
person[5][12]. Call a poison center or doctor immediately[1][12].

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam[9][13].

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors are flammable and may travel to a source of ignition and flash
back[3][4]. Containers may explode when heated[3][4]. Combustion may produce carbon
oxides (CO, CO32) and silicon dioxide[3][7][9].

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation and
eliminate all ignition sources[7]. Wear appropriate personal protective equipment as
described in Section 5.0.
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o Containment and Cleanup: Absorb the spill with inert, non-combustible material such as
sand, silica gel, or universal binder[3][9]. Collect the material using non-sparking tools and
place it in a suitable, sealed container for disposal[7][9]. Do not allow the chemical to enter
drains or waterways|3].

Disposal Considerations

Chemical waste must be handled and disposed of in accordance with all local, regional, and
national regulations[14].

e Product: Dispose of contents and container to an approved hazardous waste disposal
plant[9]. Do not mix with other waste streams.

o Containers: Empty containers may retain product residue (liquid and/or vapor) and can be
dangerous[1][9]. Handle uncleaned containers in the same manner as the product itself. Do
not puncture, incinerate, or reuse empty containers[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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